1-(4-Fluorobenzenesulfonyl)-1,4-diazepane

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-1,4-diazepane
• InChI: InChI=1S/C11H15FN2O2S/c12-10-2-4-11(5-3-10)17(15,16)14-8-1-6-13-7-9-14/h2-5,13H,1,6-9H2
• InChI Key: YRDIFWYHRMGHLI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C11H15FN2O2S
• Molecular Weight: 258.31 g/mol

Description

1-(4-Fluorobenzenesulfonyl)-1,4-diazepane (FBS) is an organic compound that is widely used in a variety of scientific applications, including synthetic organic chemistry, biochemistry, and pharmacology. FBS is a versatile reagent that has a wide range of uses, from protecting groups in organic synthesis to the synthesis of biologically active compounds. Its unique properties make it an ideal reagent for the synthesis of complex molecules.

Scientific Research Applications

Coordination Chemistry and Metal Ion Complexes

1-(4-Fluorobenzenesulfonyl)-1,4-diazepane, as a part of fluoro-organic compounds, contributes significantly to the field of coordination chemistry. These compounds are involved in the formation of fluorocryptands, which are complex molecules that can bind metal ions. Research has shown that such molecules can significantly shift NMR resonances upon coordination with metal ions, indicating their potential in studying metal-organic interactions and designing new materials with specific magnetic or electronic properties. For instance, difluoro-m-cyclophane-based fluorocryptands exhibit pronounced interaction with alkali and alkaline earth metal ions, leading to substantial shifts in (19)F NMR resonances, which are indicative of the degree of interaction between the fluorocarbon units and metal ions (Plenio et al., 1997).

Synthesis of Diazepines and Benzimidazoles

Another aspect of 1-(4-Fluorobenzenesulfonyl)-1,4-diazepane's application is in the synthesis of diazepines and benzimidazoles, which are important in pharmaceutical chemistry. The compound participates in reactions leading to the formation of 1,5-benzo[b]- and 1,5-naphtho[2,3-b]diazepines, as well as 2-fluoroalkyl-containing benzimidazoles. These reactions underscore the versatility of fluoroalkyl-containing lithium 1,3-diketonates in synthesizing complex heterocyclic compounds, which are crucial in the development of new drugs and materials (Filyakova et al., 2010).

Metal Carbene Precursors

1-(4-Fluorobenzenesulfonyl)-1,4-diazepane also plays a role in the chemistry of metal carbene precursors, particularly in the synthesis of isochromene derivatives. These precursors are crucial in catalysis and organic synthesis, demonstrating the potential of 1-(4-Fluorobenzenesulfonyl)-1,4-diazepane derivatives in facilitating complex chemical transformations. Such transformations are integral in synthesizing cyclic compounds, which are fundamental in developing new chemical entities with potential biological activities (Ren et al., 2017).

Safety and Hazards

The safety data sheet for “4-Fluorobenzenesulfonyl chloride” indicates that it causes severe skin burns and eye damage. Precautionary measures include not breathing dust, washing skin thoroughly after handling, wearing protective clothing, and seeking immediate medical attention in case of exposure.